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Executive Summary
Delta-Dodecalactone (δ-dodecalactone) is a naturally occurring, 12-carbon aliphatic lactone

found in various fruits and dairy products.[1][2][3] It is a significant compound in the flavor and

fragrance industries, valued for its creamy, fruity, and peach-like sensory profile.[1][2][4][5]

Structurally, it is a six-membered cyclic ester (a delta-lactone) featuring a single chiral center,

which gives rise to two distinct enantiomers, (R)- and (S)-δ-dodecalactone. These

stereoisomers possess unique organoleptic properties, making their stereoselective synthesis a

key area of research. This guide provides a comprehensive overview of the chemical structure,

physicochemical properties, stereoisomerism, synthesis protocols, and analytical

characterization of δ-dodecalactone.

Chemical Structure and Identification
δ-Dodecalactone is systematically known as 6-heptyltetrahydro-2H-pyran-2-one.[1][6][7] The

structure consists of a tetrahydropyran-2-one ring with a heptyl substituent at the sixth position.

This six-membered ring classifies it as a delta-lactone, formed from the intramolecular

esterification of 5-hydroxydodecanoic acid.[1][7]
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Caption: 2D structure of δ-Dodecalactone (Chiral center at C5/C6 position).
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Table 1: Chemical Identifiers
Identifier Value Reference

IUPAC Name 6-heptyloxan-2-one [6][8]

Synonyms

5-Dodecanolide, 6-

Heptyltetrahydro-2H-pyran-2-

one, 5-Hydroxydodecanoic

acid δ-lactone

[1][6][8]

CAS Number 713-95-1 [1][6][8]

Molecular Formula C₁₂H₂₂O₂ [1][6][8][9]

Molecular Weight 198.30 g/mol [1][6][8]

FEMA Number 2401 [1][6]

EC Number 211-932-4 [1][6]

Physicochemical Properties
δ-Dodecalactone is a colorless to pale yellow viscous liquid at room temperature.[1][6] It is

characterized by a powerful, fruity, and oily odor, often described as peach- or coconut-like.[1]

[5] It is insoluble in water but soluble in organic solvents like alcohol and oils.[5][6]

Table 2: Quantitative Physicochemical Data
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Property Value Reference

Appearance Colorless to pale yellow liquid [1][2]

Melting Point -12 °C [5][6][10]

Boiling Point
285-290 °C (at 760 mmHg);

140-141 °C (at 1 mmHg)
[1][5][10]

Density 0.942 - 0.950 g/mL at 25 °C [5][6]

Refractive Index 1.455 - 1.462 at 20 °C [1][2][6]

Flash Point >100 °C [1]

Vapor Pressure 0.132 Pa at 25 °C [5]

Stereoisomerism
The chemical structure of δ-dodecalactone possesses a single stereocenter at the C-6 position

(the carbon atom in the ring bonded to both an oxygen and the heptyl group).[7][10] This

chirality results in the existence of two non-superimposable mirror-image isomers, or

enantiomers: (R)-δ-dodecalactone and (S)-δ-dodecalactone. Commercially available δ-

dodecalactone is often a racemic mixture of both enantiomers.[1]

The enantiomers exhibit distinct sensory properties, which is a common phenomenon in chiral

flavor and fragrance compounds. This highlights the critical role of stereochemistry in molecular

recognition by olfactory receptors.[7]

Caption: Relationship between racemic δ-dodecalactone and its enantiomers.

Table 3: Properties of δ-Dodecalactone Stereoisomers
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Stereoisomer Sensory Profile Reference

(R)-δ-Dodecalactone

Described as having a more

intense, fruity, and peach-like

aroma.

[7]

(S)-δ-Dodecalactone

Characterized by a softer,

sweeter, and more apricot-like

fragrance.

[7]

(+)-δ-Dodecalactone

Possesses a coconut-fruity,

buttery aroma. Optical rotation

of +35 to +50 degrees.

[11][12]

(Note: The (+) designation typically corresponds to the (R)-enantiomer for this compound, but

absolute configuration should be confirmed by analytical data.)

Experimental Protocols
The synthesis of δ-dodecalactone can be achieved through chemical methods or

biotechnological routes. The industrial standard often involves the Baeyer-Villiger oxidation of a

cyclic ketone precursor.[1][10][13] Biotechnological methods are gaining prominence as they

offer stereoselectivity and a "natural" label for the product.[11][14][15]

Chemical Synthesis: Baeyer-Villiger Oxidation
This classic method involves the oxidation of 2-heptylcyclopentanone with a peracid (e.g., m-

chloroperbenzoic acid, MCPBA) or hydrogen peroxide with a catalyst, which inserts an oxygen

atom into the ring to form the lactone.[1][10][13][16]

General Methodology:

Reaction Setup: A solution of 2-heptylcyclopentanone is prepared in a suitable aprotic

solvent (e.g., dichloromethane) in a reaction vessel equipped with a stirrer and temperature

control.

Oxidant Addition: The oxidizing agent (e.g., peracid) is added portion-wise or dropwise to the

ketone solution, maintaining a controlled temperature (typically low, e.g., 0-25 °C) to manage

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/B1346982
https://www.benchchem.com/product/B1346982
https://patents.google.com/patent/US6271194B1/en
https://www.oamicus.com/eu-natural-delta-dodecalactone-chiral-detailed
https://www.scentspiracy.com/fragrance-ingredients/p/delta-dodecalactone
https://www.scentree.co/en/Delta-dodecalactone.html
https://asianpubs.org/index.php/ajchem/article/download/25_8_92/7107
https://patents.google.com/patent/US6271194B1/en
https://pubs.rsc.org/en/content/articlelanding/2021/cc/d1cc04542c
https://pubchem.ncbi.nlm.nih.gov/patent/EP-3901269-A1
https://www.scentspiracy.com/fragrance-ingredients/p/delta-dodecalactone
https://www.scentree.co/en/Delta-dodecalactone.html
https://asianpubs.org/index.php/ajchem/article/download/25_8_92/7107
https://patents.google.com/patent/CN102942548B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the exothermic reaction.

Reaction Monitoring: The progress of the reaction is monitored by analytical techniques such

as Thin-Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the

consumption of the starting material.

Workup: Once the reaction is complete, the mixture is quenched (e.g., with a sodium sulfite

solution to destroy excess oxidant). The organic layer is separated, washed sequentially with

a basic solution (e.g., sodium bicarbonate) to remove acidic byproducts and then with brine.

Purification: The organic layer is dried over an anhydrous salt (e.g., MgSO₄), filtered, and the

solvent is removed under reduced pressure. The crude product is then purified by vacuum

distillation to yield high-purity δ-dodecalactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1346982#delta-dodecalactone-chemical-structure-
and-stereoisomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b1346982#delta-dodecalactone-chemical-structure-and-stereoisomers
https://www.benchchem.com/product/b1346982#delta-dodecalactone-chemical-structure-and-stereoisomers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1346982?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

